1-((1-(Pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)-3-(4-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]-3-[4-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C19H21F3N4O3S/c20-19(21,22)15-3-5-16(6-4-15)25-18(27)24-12-14-7-10-26(11-8-14)30(28,29)17-2-1-9-23-13-17/h1-6,9,13-14H,7-8,10-12H2,(H2,24,25,27)
• InChI Key: OZIXHUQAFOEIJF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NC2=CC=C(C=C2)C(F)(F)F)S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C19H21F3N4O3S
• Molecular Weight: 442.5 g/mol

Description

1-((1-(Pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)-3-(4-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C19H21F3N4O3S and its molecular weight is 442.46. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Mannich bases, including derivatives similar to the compound , have been explored for their efficacy as corrosion inhibitors on metal surfaces. A study by Jeeva et al. (2015) synthesized and characterized new Mannich bases, demonstrating their potential as cost-effective corrosion inhibitors for mild steel in acidic environments. The inhibition efficiency was found to increase with the concentration of inhibitors and decrease with rising solution temperatures, indicating their potential utility in protecting metal infrastructure against corrosive agents (Jeeva, Prabhu, Boobalan, & Rajesh, 2015).

Metallo-Supramolecular Assemblies

Troff et al. (2012) discussed the synthesis of di-(m-pyridyl)-urea ligands, noting their ability to form metallo-supramolecular M2L2 and M3L3 macrocycles in solution. These assemblies, facilitated by the urea and pyridyl groups, demonstrate the potential of such compounds in constructing complex molecular architectures, which could be useful in materials science and catalysis (Troff, Hovorka, Weilandt, Lützen, Cetina, Nieger, Lentz, Rissanen, & Schalley, 2012).

Antimicrobial Activity

The antimicrobial potential of 1,2,4-triazole derivatives, synthesized using precursors with structural similarities to the compound of interest, was explored by El-Sayed (2006). These compounds exhibited significant antimicrobial properties and were also noted for their potential as surface-active agents. This highlights the dual utility of such compounds in both healthcare for combating microbial infections and in chemical industries for their surface activity (El-Sayed, 2006).